Cas no 5438-54-0 (1,3-dimethoxy-2-(prop-2-en-1-yloxy)benzene)

• Product Name: 1,3-dimethoxy-2-(prop-2-en-1-yloxy)benzene
• CAS No: 5438-54-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 940975
• PubChem ID: 226327
• Update Time: 2025-04-19

1,3-dimethoxy-2-(prop-2-en-1-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethoxy-2-(prop-2-en-1-yloxy)benzene
• 1,3-dimethoxy-2-prop-2-enoxybenzene
• 2,6-Dimethoxy-1-(allyloxy)benzene
• 1.3-Di-O-methyl-2-O-allyl-pyrogallol
• 2-(allyloxy)-1,3-dimethoxybenzene
• 2-Allyloxy-1,3-dimethoxy-benzol
• Allyl 2,6-dimethoxyphenyl ether
• Allylsyringol
• Benzene,1,3-dimethoxy-2-(2-propenyloxy)
• SCHEMBL17832018
• Benzene,3-dimethoxy-2-(2-propenyloxy)-
• 2-(Allyloxy)-1,3-dimethoxybenzene #
• Benzene, 1,3-dimethoxy-2-(2-propenyloxy)-
• NSC16701
• (2,6-dimethoxyphenyl) (2-propenyl) ether
• 5438-54-0
• DB-082383
• IYIVYBWBUQPWAU-UHFFFAOYSA-N
• DTXSID10280391
• InChI=1/C11H14O3/c1-4-8-14-11-9(12-2)6-5-7-10(11)13-3/h4-7H,1,8H2,2-3H
• allyl (2,6-dimethoxyphenyl) ether
• NSC-16701

• Inchi： 1S/C11H14O3/c1-4-8-14-11-9(12-2)6-5-7-10(11)13-3/h4-7H,1,8H2,2-3H3
• InChI Key： IYIVYBWBUQPWAU-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C(=CC=CC=1OC)OC

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 2.26860